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Get Quote

Prepared by a Senior Application Scientist

This document provides a comprehensive technical overview of Tazifylline (CAS 79712-55-3),

a potent and selective histamine H1-receptor antagonist. This guide is intended for

researchers, scientists, and professionals involved in drug development, offering insights into

its chemical properties, mechanism of action, potential therapeutic applications, and available

preclinical and clinical data.

Core Chemical and Physical Properties

Tazifylline, systematically named 7-[2-hydroxy-3-[4-(3-phenylsulfanylpropyl)piperazin-1-
yl]propyl]-1,3-dimethylpurine-2,6-dione, is a synthetic derivative of theophylline.[1][2] Its
fundamental properties are summarized in the table below.
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Property Value Source
CAS Number 79712-55-3

Molecular Formula C23H32N603S

Molecular Weight 472.6 g/mol

7-[2-hydroxy-3-[4-(3-
phenylsulfanylpropyl)piperazin-

IUPAC Name _ .
1-yllpropyl]-1,3-dimethylpurine-
2,6-dione
Tazifilina, Tazifyllinum,

Synonyms ) )

Taziphylline, RS-49014

Predicted Boiling Point 705.1+£70.0°C

Predicted Density 1.34+0.1 g/cm3

Stereochemistry Racemic

Mechanism of Action: A Selective Histamine H1-
Receptor Antagonist

Tazifylline functions as a potent and selective antagonist of the histamine H1 receptor.[3] In
vitro studies have demonstrated its high affinity for these receptors.[3] Unlike many first-
generation antihistamines, Tazifylline exhibits significantly lower affinity for other receptors,
including histamine H2, alpha- and beta-adrenoceptors, 5-hydroxytryptamine, and muscarinic
receptor subtypes.[3] This selectivity is crucial as it suggests a reduced likelihood of off-target
side effects. Furthermore, Tazifylline has been shown to poorly inhibit the release of histamine
from mast cells, indicating its primary mechanism is receptor blockade rather than modulation
of histamine release.[3]

The antagonism of the H1 receptor by Tazifylline prevents the downstream signaling cascade
initiated by histamine binding. This interruption of the signaling pathway is the basis for its
therapeutic effects in allergic conditions.
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Caption: Tazifylline blocks histamine binding to the H1 receptor.

Therapeutic Applications and Clinical Insights

The primary therapeutic potential of Tazifylline lies in the management of allergic conditions
due to its antihistaminic properties.

Allergic Rhinitis and Urticaria

Preclinical studies in rats and dogs have shown that orally administered Tazifylline effectively
inhibits histamine-induced skin inflammation for extended periods.[3] Clinical studies in healthy
atopic and non-atopic individuals demonstrated that single oral doses of 5, 10, and 15 mg of
Tazifylline resulted in a dose-dependent inhibition of wheal and flare responses to cutaneous
challenges with histamine, codeine, and anti-lgE. Notably, these effects were achieved without
clinically significant sedative effects.

Asthma

Tazifylline has been investigated for its potential role in asthma management. In anesthetized
guinea pigs, it markedly inhibited histamine-induced bronchoconstriction.[3] A randomized,
crossover clinical study in 11 male atopic asthmatics evaluated the effect of 10 mg of
Tazifylline administered twice daily for seven days.[1] The study found that Tazifylline
significantly reduced the percentage decrease in peak flow rates following histamine inhalation
compared to placebo.[1]
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Synthesis and Manufacturing Considerations

A detailed, publicly available, step-by-step synthesis protocol for Tazifylline is not readily found
in the scientific literature. However, based on its chemical structure as a theophylline derivative,
a plausible synthetic route can be conceptualized. The synthesis would likely involve the
alkylation of theophylline at the N7 position with a suitable electrophile containing the
piperazine and phenylthiopropyl moieties.

lllustrative Synthesis Workflow (Conceptual)

The following diagram illustrates a potential, high-level workflow for the synthesis of Tazifylline.
Disclaimer: This is a conceptual workflow and has not been experimentally validated.
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Caption: A conceptual workflow for the synthesis of Tazifylline.

Analytical Methodologies

A validated, publicly available analytical method specifically for the quantification of Tazifylline
in biological matrices has not been identified in the reviewed literature. However, based on
methods for similar theophylline derivatives, a reverse-phase high-performance liquid
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chromatography (RP-HPLC) method coupled with UV or mass spectrometry (MS) detection
would be a suitable approach for its analysis.

Representative Experimental Protocol: RP-HPLC for Quantification in Plasma (Illustrative)

The following protocol is a representative example and would require optimization and
validation for Tazifylline.

1. Sample Preparation (Protein Precipitation):

e To 200 pL of plasma, add 600 pL of acetonitrile containing an appropriate internal standard.

» Vortex for 1 minute to precipitate proteins.

e Centrifuge at 10,000 rpm for 10 minutes.

o Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen.

o Reconstitute the residue in 100 pL of the mobile phase.

2. Chromatographic Conditions (Starting Point):

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

* Mobile Phase: A gradient of acetonitrile and a buffer (e.g., 10 mM ammonium acetate, pH
5.0).

e Flow Rate: 1.0 mL/min.

 Injection Volume: 20 pL.

o Detection: UV at an appropriate wavelength (to be determined by UV scan) or MS/MS
detection for higher sensitivity and selectivity.

3. Validation Parameters:

e The method would need to be validated for linearity, accuracy, precision, selectivity, recovery,

and stability according to regulatory guidelines.

"Plasma Sample" [label="Plasma Sample Collection"];

"Protein Precipitation" [label="Protein Precipitation\n(e.g., with
Acetonitrile)"]; "Centrifugation" [label="Centrifugation"];
"Supernatant Transfer" [label="Supernatant Collection\né&
Evaporation"]; "Reconstitution" [label="Reconstitution in\nMobile
Phase"]; "HPLC Injection" [label="RP-HPLC Injection", shape=ellipse,
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fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Chromatographic Separation" [label="Chromatographic Separation\n(C18
Column)"]; "Detection" [label="Detection\n(UV or MS/MS)",
shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

"Data Analysis" [label="Data Analysis &\nQuantification",
shape=parallelogram, fillcolor="#FBBC0O5", fontcolor="#202124"];

"Plasma_Sample" -> "Protein Precipitation"; "Protein Precipitation" ->
"Centrifugation"; "Centrifugation" -> "Supernatant Transfer";
"Supernatant Transfer" -> "Reconstitution"; "Reconstitution" ->

"HPLC Injection"; "HPLC Injection" -> "Chromatographic Separation";
"Chromatographic Separation" -> "Detection"; "Detection" ->

"Data Analysis"; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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